Cas no 2171849-74-2 (3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}-2-methylpropanoic acid)

• Product Name: 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}-2-methylpropanoic acid
• CAS No: 2171849-74-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5899090
• PubChem ID: 165561025
• Update Time: 2025-10-18

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}-2-methylpropanoic acid
• 2171849-74-2
• 3-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylformamido}-2-methylpropanoic acid
• EN300-1503836

• Inchi： 1S/C25H28N2O5/c1-16(22(28)29)14-27(2)23(30)25(12-7-13-25)26-24(31)32-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21H,7,12-15H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： GMLTXSWEBKGSEF-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)CC(C(=O)O)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}-2-methylpropanoic acid

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}-2-methylpropanoic acid

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}-2-methylpropanoic acid is a complex organic compound with the CAS number 2171849-74-2. This compound belongs to the class of amino acids, specifically a modified form of propanoic acid with a substituted cyclobutyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The structure of this compound is characterized by its unique combination of functional groups, which makes it highly versatile in various chemical and biochemical applications.

The Fmoc group, which is attached to the cyclobutyl moiety, is a well-known protecting group in peptide synthesis. It plays a crucial role in controlling the reactivity of amino groups during the synthesis of peptides and other bioactive molecules. The presence of the Fmoc group in this compound highlights its potential use in peptide chemistry, where precise control over amino group reactivity is essential for constructing complex peptide sequences.

Recent advancements in chemical synthesis have enabled the efficient preparation of this compound through multi-step reactions involving coupling agents and protecting strategies. The use of Fmoc as a protecting group has been extensively studied, and its stability under various reaction conditions has been well-documented. This makes 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}-2-methylpropanoic acid an attractive candidate for applications in medicinal chemistry, particularly in the development of bioactive peptides and protein mimetics.

In addition to its role in peptide synthesis, this compound has shown promise in materials science. The cyclobutane ring, which is part of its structure, introduces strain into the molecule, potentially enhancing its mechanical properties when incorporated into polymers or other materials. Recent studies have explored the use of strained rings in designing novel materials with improved mechanical strength and thermal stability.

The methyl groups present in the molecule also contribute to its hydrophobicity, which can be advantageous in certain applications such as drug delivery systems or as components in lipid-like molecules. The combination of hydrophobic and polar groups within this compound creates a balance that can be exploited for designing amphiphilic molecules with unique properties.

From a biological standpoint, this compound has been investigated for its potential interactions with proteins and enzymes. The Fmoc group, being bulky and electron-rich, can act as a ligand for metalloenzymes or serve as a substrate for peptidases. Understanding these interactions could pave the way for designing inhibitors or activators of specific enzymatic pathways, which are critical in drug discovery.

Moreover, the methyl substituents on the propanoic acid backbone may influence the compound's solubility and bioavailability when administered as a drug candidate. Recent research has emphasized the importance of optimizing these properties to enhance therapeutic efficacy while minimizing adverse effects.

In summary, 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylformamido}-2-methylpropanoic acid is a multifaceted compound with significant potential across various fields. Its unique structure, incorporating functional groups like Fmoc and cyclobutane rings, positions it as a valuable tool in peptide synthesis, materials science, and drug discovery. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing modern chemistry and biology.